Cas no 1248514-18-2 (1-(3-Methylphenyl)ethane-1-sulfonamide)

• Product Name: 1-(3-Methylphenyl)ethane-1-sulfonamide
• CAS No: 1248514-18-2
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD16672082
• CID: 5249514
• PubChem ID: 53888916
• Update Time: 2023-08-26

1-(3-Methylphenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylphenyl)ethane-1-sulfonamide
• Benzenemethanesulfonamide, α,3-dimethyl-

• MDL： MFCD16672082
• Inchi： 1S/C9H13NO2S/c1-7-4-3-5-9(6-7)8(2)13(10,11)12/h3-6,8H,1-2H3,(H2,10,11,12)
• InChI Key： HPCHLMAJAYYORG-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC=C(C)C=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes